Cas no 887596-96-5 ((5-methyl-1H-indol-3-yl)methanamine)

(5-methyl-1H-indol-3-yl)methanamine structure

887596-96-5 structure

Product Name:(5-methyl-1H-indol-3-yl)methanamine

CAS No:887596-96-5

MF:C₁₀H₁₂N₂

MW:160.215682029724

CID:713987

PubChem ID:28806261

Update Time:2025-04-19

(5-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-methanamine,5-methyl-
- (5-methyl-1H-indol-3-yl)methanamine
- (5-Methyl-indol-3-yl)methylamine
- (5-METHYL-1H-INDOL-3-YL)METHYLAMINE
- 1H-Indole-3-methanamine,5-methyl
- AKOS006303586
- AM806331
- 1-(5-methyl-1H-indol-3-yl)methanamine
- 887596-96-5
- CS-0282058
- DTXSID70651644
- EN300-1275668
- MDL： MFCD10035264
- Inchi： 1S/C10H12N2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,12H,5,11H2,1H3
- InChI Key： SKTRCVOLCCXCRV-UHFFFAOYSA-N
- SMILES： N1C=C(CN)C2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 160.10000
Monoisotopic Mass: 160.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 41.8Å²

Experimental Properties

PSA: 27.82000
LogP: 2.59100

(5-methyl-1H-indol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A199011055-1g	(5-Methyl-1H-indol-3-yl)methylamine	887596-96-5	95%	1g	$781.44	2023-08-31
Alichem	A199011055-5g	(5-Methyl-1H-indol-3-yl)methylamine	887596-96-5	95%	5g	$2176.39	2023-08-31
Chemenu	CM237540-1g	(5-Methyl-1H-indol-3-yl)methanamine	887596-96-5	95%	1g	$631	2021-08-04
Chemenu	CM237540-5g	(5-Methyl-1H-indol-3-yl)methanamine	887596-96-5	95%	5g	$1893	2021-08-04
Chemenu	CM237540-1g	(5-Methyl-1H-indol-3-yl)methanamine	887596-96-5	95%	1g	$668	2023-02-01
Enamine	EN300-1275668-1.0g	(5-methyl-1H-indol-3-yl)methanamine	887596-96-5		1g	$0.0	2023-06-08
Enamine	EN300-1275668-50mg	(5-methyl-1H-indol-3-yl)methanamine	887596-96-5		50mg	$612.0	2023-10-01
Enamine	EN300-1275668-100mg	(5-methyl-1H-indol-3-yl)methanamine	887596-96-5		100mg	$640.0	2023-10-01
Enamine	EN300-1275668-250mg	(5-methyl-1H-indol-3-yl)methanamine	887596-96-5		250mg	$670.0	2023-10-01
Enamine	EN300-1275668-500mg	(5-methyl-1H-indol-3-yl)methanamine	887596-96-5		500mg	$699.0	2023-10-01

(5-methyl-1H-indol-3-yl)methanamine Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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